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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Quantitative ecotoxicity data for Isocarbophos in avian species is limited in

publicly available literature. This guide provides available information on Isocarbophos and

supplements it with data from other organophosphate insecticides with a similar mode of action

to provide a comprehensive overview of the potential risks.

Executive Summary
Isocarbophos is an organophosphate insecticide known to be an acetylcholinesterase (AChE)

inhibitor.[1][2][3] While specific data on its direct impact on various avian species is scarce, its

classification as an organophosphate raises significant concerns due to the known high toxicity

of this chemical class to birds.[1][2][4] This technical guide synthesizes the available

information on Isocarbophos and provides a broader context of organophosphate ecotoxicity

in avian species. It details standardized experimental protocols for assessing avian toxicity and

outlines the key mechanism of action. The included data tables, while not specific to

Isocarbophos, offer a comparative look at the toxicity of other organophosphates, thereby

serving as a crucial reference for risk assessment and future research directions.

Introduction to Isocarbophos
Isocarbophos is a broad-spectrum organophosphate insecticide.[1][2] Like other compounds

in its class, its primary mode of action is the inhibition of the enzyme acetylcholinesterase

(AChE).[1][2][3] This enzyme is critical for the proper functioning of the nervous system in both
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insects and vertebrates. Inhibition of AChE leads to an accumulation of the neurotransmitter

acetylcholine, resulting in overstimulation of nerve fibers, which can cause a range of toxic

effects, from sublethal behavioral changes to mortality.[2][5]

General information indicates that Isocarbophos is highly toxic to birds, though specific

quantitative data across different avian species is not readily available in peer-reviewed

literature.[1]

Quantitative Ecotoxicity Data
A comprehensive search of scientific literature and regulatory databases yielded limited specific

quantitative ecotoxicity data for Isocarbophos in avian species. A single acute oral LD50 value

of 5 mg/kg for birds has been reported, but the specific species and experimental conditions

were not detailed.

To provide a comparative framework for the potential toxicity of Isocarbophos, the following

tables summarize acute and chronic toxicity data for other widely studied organophosphate

insecticides in two standard avian test species: the Northern Bobwhite (Colinus virginianus)

and the Mallard duck (Anas platyrhynchos).

Table 1: Acute Oral Toxicity (LD50) of Selected Organophosphate Insecticides in Avian Species
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Chemical Species
LD50 (mg/kg
body weight)

Purity (%) Reference

Chlorpyrifos
Colinus

virginianus
11.8 97.1

U.S. EPA

ECOTOX

Chlorpyrifos
Anas

platyrhynchos
75.8 97.1

U.S. EPA

ECOTOX

Diazinon
Colinus

virginianus
10.0 97.7

U.S. EPA

ECOTOX

Diazinon
Anas

platyrhynchos
3.5 87.0

U.S. EPA

ECOTOX

Malathion
Colinus

virginianus
1485 95.0

U.S. EPA

ECOTOX

Malathion
Anas

platyrhynchos
1485 95.0

U.S. EPA

ECOTOX

Parathion
Colinus

virginianus
12.4 Technical

U.S. EPA

ECOTOX

Parathion
Anas

platyrhynchos
2.0 Technical

U.S. EPA

ECOTOX

Table 2: Dietary Toxicity (LC50) of Selected Organophosphate Insecticides in Avian Species
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Chemical Species
LC50 (ppm in
diet)

Purity (%) Reference

Chlorpyrifos
Colinus

virginianus
201 97.1

U.S. EPA

ECOTOX

Chlorpyrifos
Anas

platyrhynchos
140 97.1

U.S. EPA

ECOTOX

Diazinon
Colinus

virginianus
342 97.7

U.S. EPA

ECOTOX

Diazinon
Anas

platyrhynchos
239 87.0

U.S. EPA

ECOTOX

Malathion
Colinus

virginianus
>5000 95.0

U.S. EPA

ECOTOX

Malathion
Anas

platyrhynchos
>5000 95.0

U.S. EPA

ECOTOX

Parathion
Colinus

virginianus
200 Technical

U.S. EPA

ECOTOX

Parathion
Anas

platyrhynchos
250 Technical

U.S. EPA

ECOTOX

Table 3: Reproductive Toxicity of Selected Organophosphate Insecticides in Avian Species
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Chemical Species Endpoint
Value (ppm
in diet)

Effect Reference

Chlorpyrifos
Colinus

virginianus
NOAEL 60

No effect on

reproduction

U.S. EPA

ECOTOX

Chlorpyrifos
Colinus

virginianus
LOAEL 125

Reduced

eggshell

thickness

U.S. EPA

ECOTOX

Malathion
Anas

platyrhynchos
NOAEL 1000

No effect on

reproduction

U.S. EPA

ECOTOX

Malathion
Anas

platyrhynchos
LOAEL 3000

Reduced

hatchling

survival

U.S. EPA

ECOTOX

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of toxicity for Isocarbophos and other organophosphates is the

inhibition of acetylcholinesterase (AChE). The following diagram illustrates this signaling

pathway.
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Caption: Acetylcholinesterase inhibition by Isocarbophos.

Experimental Protocols
Standardized protocols are essential for assessing the ecotoxicity of chemicals in avian

species. The following sections detail the methodologies for key experiments.

Avian Acute Oral Toxicity Test (OECD TG 223)
This test is designed to determine the median lethal dose (LD50) of a substance after a single

oral administration.

Methodology:
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Test Species: Typically Northern Bobwhite (Colinus virginianus) or Mallard duck (Anas

platyrhynchos).

Animal Housing: Birds are housed in cages under controlled temperature, humidity, and

lighting conditions.

Dose Administration: The test substance is administered directly into the crop or esophagus

using gavage. A range of dose levels is used to determine the dose-response relationship.

Observation Period: Birds are observed for at least 14 days for signs of toxicity and mortality.

Data Collection: Observations of clinical signs, body weight changes, and food consumption

are recorded. A post-mortem examination is conducted on all birds.

Endpoint: The LD50, the dose estimated to be lethal to 50% of the test population, is

calculated.
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Caption: Workflow for an avian acute oral toxicity test.
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Avian Dietary Toxicity Test (OECD TG 205)
This test evaluates the toxicity of a substance when administered to birds in their diet over a

short period.

Methodology:

Test Species: Typically young Northern Bobwhite (Colinus virginianus) or Mallard duck (Anas

platyrhynchos).

Animal Housing: Birds are housed in groups in pens with ad libitum access to food and

water.

Diet Preparation: The test substance is mixed into the feed at various concentrations.

Exposure Period: Birds are fed the treated diet for 5 days, followed by a 3-day observation

period on a clean diet.

Data Collection: Daily observations for mortality and signs of toxicity. Food consumption and

body weight are measured.

Endpoint: The LC50, the dietary concentration estimated to be lethal to 50% of the test

population, is determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/987.htm
https://cwhl.vet.cornell.edu/disease/organophosphate-toxicity
https://pubchem.ncbi.nlm.nih.gov/compound/Isocarbophos
https://pmc.ncbi.nlm.nih.gov/articles/PMC11365322/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11365322/
https://poultrydvm.com/condition/organophosphate-toxicosis
https://www.benchchem.com/product/b1203156#ecotoxicity-of-isocarbophos-on-avian-species
https://www.benchchem.com/product/b1203156#ecotoxicity-of-isocarbophos-on-avian-species
https://www.benchchem.com/product/b1203156#ecotoxicity-of-isocarbophos-on-avian-species
https://www.benchchem.com/product/b1203156#ecotoxicity-of-isocarbophos-on-avian-species
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1203156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

